Cas no 865286-10-8 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide)
N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-phenoxybenzamide
- Benzamide, N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxy-
- N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide
- F1374-0293
- VU0489146-1
- 865286-10-8
- AKOS024607789
- N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
-
- Inchi: 1S/C22H17N3O4/c1-27-19-10-6-5-9-18(19)21-24-25-22(29-21)23-20(26)15-11-13-17(14-12-15)28-16-7-3-2-4-8-16/h2-14H,1H3,(H,23,25,26)
- InChI Key: BHYWWZVELPSZMM-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 387.12190603g/mol
- Monoisotopic Mass: 387.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 86.5Ų
N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1374-0293-2μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-5μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-10μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-20μmol |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-1mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-2mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-3mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-4mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-5mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0293-10mg |
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide |
865286-10-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
Introduction to N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide (CAS No. 865286-10-8)
N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 865286-10-8, belongs to a class of molecules known for their potential therapeutic applications. The intricate molecular framework of this compound, featuring a N-5-(2-methoxyphenyl) substituent coupled with a 1,3,4-oxadiazol core and an 4-phenoxybenzamide moiety, makes it a subject of intense interest for researchers exploring novel pharmacological targets.
The structural design of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide is meticulously crafted to interact with biological systems in a specific manner. The presence of the 1,3,4-oxadiazole ring is particularly noteworthy, as this heterocyclic structure is known for its stability and ability to participate in hydrogen bonding interactions. These characteristics are crucial for the compound's potential role as an inhibitor or modulator of various enzymatic and receptor systems.
In recent years, there has been a surge in research focused on developing small molecule inhibitors that can modulate the activity of enzymes involved in inflammatory and immunological pathways. The N-5-(2-methoxyphenyl) group in N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide imparts lipophilicity and electronic properties that could enhance its binding affinity to target proteins. This feature has made the compound a promising candidate for further investigation in the development of anti-inflammatory agents.
The 4-phenoxybenzamide moiety is another critical component of this molecule. Benzamides are well-documented pharmacophores that exhibit a wide range of biological activities. The phenoxy group introduces additional hydrophobic interactions and can influence the compound's solubility and metabolic stability. These properties are essential for ensuring that the compound remains effective within the complex environment of an organism.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide may interact with proteins involved in pain signaling and neuroinflammation. These interactions could potentially lead to the development of novel therapeutics for conditions such as chronic pain and neurodegenerative diseases.
The synthesis of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to access this complex structure efficiently. This progress has been instrumental in enabling further biological evaluation and mechanistic studies.
In vitro studies have begun to unravel the potential pharmacological profile of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide. Initial experiments have shown that the compound exhibits inhibitory activity against certain enzymes implicated in inflammation. The exact mechanism of action remains under investigation, but preliminary data suggest that it may interfere with the catalytic activity of these enzymes by competing with natural substrates or by stabilizing enzyme-inhibitor complexes.
The< strong> 1,3,4 oxadiazole core has been extensively studied for its bioactivity across various therapeutic areas. Its ability to act as a scaffold for drug discovery is well-documented, with numerous examples demonstrating its efficacy in modulating biological pathways. The incorporation of this motif into N -5-( 2 -methoxyphenyl ) -1 , 3 , 4 - ox adia z ol - 2 - yl - 4 - pheno xyben z amide enhances its potential as a lead compound for further development.
The< strong > pheno xyben z amide m o iety also contributes significantly to the pharmacological properties of this compound . Benzamides are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions . These interactions are critical for achieving high affinity and selectivity , which are essential for therapeutic efficacy .
Ongoing research aims to explore the full therapeutic potential of N -5-( 2 -meth oxyphen y l ) -1 , 3 , 4 - ox adia z ol - 2 - yl - 4 - pheno xyben z amide . Future studies will focus on understanding its pharmacokinetic profile , including absorption , distribution , metabolism , and excretion . These studies are crucial for determining whether the compound can be developed into a viable drug candidate .
The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines . Chemists play a vital role in designing and synthesizing novel compounds like N -5-( 2 -meth oxyphen y l ) -1 , 3 , 4 - ox adia z ol - 2 - yl - 4 - pheno xyben z amide . Their work provides the foundation for subsequent biological evaluation by researchers specializing in drug discovery and development .
In conclusion , N -5-( 2 -meth oxyphen y l ) -1 , 3 , 4 - ox adia z ol - 2 yl - 4 pheno xyben z amide ( CAS No .< strong >86528610 strong >) is an intriguing compound with significant potential in pharmaceutical research . Its unique structural features make it a promising candidate for further investigation into various therapeutic applications . As research continues , we can expect more insights into its biological activity and mechanisms of action . This knowledge will be invaluable in guiding efforts to develop novel treatments for human diseases.
865286-10-8 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)